Cas no 690642-05-8 (4-{3-1-(4-methoxybenzoyl)-5,6-dimethyl-1H,2H,3H,4H-thieno2,3-dpyrimidin-3-ylpropyl}morpholine)

• Product Name: 4-{3-1-(4-methoxybenzoyl)-5,6-dimethyl-1H,2H,3H,4H-thieno2,3-dpyrimidin-3-ylpropyl}morpholine
• CAS No: 690642-05-8
• MF: C₂₃H₃₁N₃O₃S
• MW: 429.575544595718
• CID: 6127241
• PubChem ID: 1179708
• Update Time: 2025-07-16

4-{3-1-(4-methoxybenzoyl)-5,6-dimethyl-1H,2H,3H,4H-thieno2,3-dpyrimidin-3-ylpropyl}morpholine Chemical and Physical Properties

Names and Identifiers

• 4-{3-1-(4-methoxybenzoyl)-5,6-dimethyl-1H,2H,3H,4H-thieno2,3-dpyrimidin-3-ylpropyl}morpholine
• [5,6-dimethyl-3-(3-morpholin-4-ylpropyl)-2,4-dihydrothieno[2,3-d]pyrimidin-1-yl]-(4-methoxyphenyl)methanone
• Methanone, [3,4-dihydro-5,6-dimethyl-3-[3-(4-morpholinyl)propyl]thieno[2,3-d]pyrimidin-1(2H)-yl](4-methoxyphenyl)-
• 4-{3-[1-(4-methoxybenzoyl)-5,6-dimethyl-1H,2H,3H,4H-thieno[2,3-d]pyrimidin-3-yl]propyl}morpholine
• (5,6-dimethyl-3-(3-morpholinopropyl)-3,4-dihydrothieno[2,3-d]pyrimidin-1(2H)-yl)(4-methoxyphenyl)methanone
• Z57728422
• F1654-0526
• 690642-05-8
• AKOS000810930

• Inchi： 1S/C23H31N3O3S/c1-17-18(2)30-23-21(17)15-25(10-4-9-24-11-13-29-14-12-24)16-26(23)22(27)19-5-7-20(28-3)8-6-19/h5-8H,4,9-16H2,1-3H3
• InChI Key： BFVYXCJXKDLLBJ-UHFFFAOYSA-N
• SMILES： C(N1C2SC(C)=C(C)C=2CN(CCCN2CCOCC2)C1)(C1=CC=C(OC)C=C1)=O

Computed Properties

• Exact Mass: 429.20861303g/mol
• Monoisotopic Mass: 429.20861303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 73.5Ų

Experimental Properties

• Density: 1.192±0.06 g/cm3(Predicted)
• Boiling Point: 605.2±55.0 °C(Predicted)
• pka: 7.33±0.10(Predicted)

Additional information on 4-{3-1-(4-methoxybenzoyl)-5,6-dimethyl-1H,2H,3H,4H-thieno2,3-dpyrimidin-3-ylpropyl}morpholine

Professional Introduction to Compound with CAS No. 690642-05-8 and Product Name: 4-{3-1-(4-methoxybenzoyl)-5,6-dimethyl-1H,2H,3H,4H-thieno2,3-dpyrimidin-3-ylpropyl}morpholine

The compound with the CAS number 690642-05-8 and the product name 4-{3-1-(4-methoxybenzoyl)-5,6-dimethyl-1H,2H,3H,4H-thieno2,3-dpyrimidin-3-ylpropyl}morpholine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities. The structural complexity of this molecule, featuring a morpholine moiety linked to a thieno[2,3-d]pyrimidine core, makes it a promising candidate for further investigation in drug discovery and development.

Recent research in medicinal chemistry has highlighted the importance of thieno[2,3-d]pyrimidine derivatives as scaffolds for developing novel therapeutic agents. These derivatives exhibit a wide range of biological activities, including antiviral, anticancer, and anti-inflammatory properties. The presence of the 4-methoxybenzoyl group in the structure suggests that this compound may interact with biological targets in a manner similar to other benzoylated derivatives known for their pharmacological effects. The morpholine ring is another key feature that contributes to the compound's potential bioactivity by enhancing its solubility and binding affinity to biological receptors.

The 5,6-dimethyl substitution on the thieno[2,3-d]pyrimidine ring further influences the electronic properties of the molecule, potentially affecting its reactivity and interaction with biological targets. This structural feature is often exploited in drug design to optimize pharmacokinetic properties and improve therapeutic efficacy. The propyl chain extending from the thieno[2,3-d]pyrimidine core provides an additional site for functionalization and interaction with biological systems. This feature allows for the possibility of further derivatization to enhance specific biological activities or to improve drug-like properties such as metabolic stability and oral bioavailability.

In the context of current research trends, this compound aligns with the growing interest in multitargeted drugs that can modulate multiple pathways simultaneously. The combination of the thieno[2,3-d]pyrimidine and morpholine moieties suggests potential activity against multiple disease targets. For instance, studies have shown that thieno[2,3-d]pyrimidine derivatives can inhibit kinases and other enzymes involved in cancer progression. Similarly, morpholine derivatives are known for their ability to modulate ion channels and receptors relevant to neurological disorders. Therefore, this compound may have applications in developing treatments for both cancer and neurological conditions.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the thieno[2,3-d]pyrimidine core through cyclization reactions followed by functionalization with the 4-methoxybenzoyl group. The introduction of the propyl chain is achieved through nucleophilic substitution or other coupling reactions that link the propyl group to the morpholine moiety. Each step must be carefully controlled to avoid side reactions that could compromise the integrity of the final product.

From a computational chemistry perspective, molecular modeling studies can provide valuable insights into the binding interactions of this compound with potential biological targets. These studies can help predict binding affinities and identify key residues involved in receptor interactions. Additionally, computational methods such as molecular dynamics simulations can be used to assess the conformational flexibility of the molecule and its stability under different conditions. Such information is crucial for designing experiments aimed at optimizing pharmacological properties.

Preclinical studies are essential for evaluating the safety and efficacy of new compounds before they can be considered for clinical trials. In vitro assays can be used to assess various biological activities, including cytotoxicity, enzyme inhibition, and receptor binding affinity. These assays provide preliminary data on whether the compound has potential therapeutic value. If initial results are promising, further studies such as animal models can be conducted to evaluate pharmacokinetic properties and long-term safety.

The development of new drugs is a complex process that requires interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. Each stage of drug development builds on previous findings and requires rigorous testing to ensure that final products are safe and effective. The compound described here represents an early stage in this process but holds significant promise based on its structural features and potential biological activities.

Future research directions may focus on optimizing synthetic routes to improve scalability and cost-effectiveness. Additionally， exploring derivative compounds through structural modifications could lead to enhanced biological activity or improved drug-like properties。 Collaborative efforts between academic institutions， pharmaceutical companies，and regulatory agencies will be crucial in advancing this compound toward clinical applications。